1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea

• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• SMILES: CCC(CCO)NC(=O)NC1=CC(=CC=C1)Cl
• InChI: InChI=1S/C12H17ClN2O2/c1-2-10(6-7-16)14-12(17)15-11-5-3-4-9(13)8-11/h3-5,8,10,16H,2,6-7H2,1H3,(H2,14,15,17)
• InChIKey: USGRSLSJKZOHEO-UHFFFAOYSA-N

1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea: Structure & Procurement

1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea (CAS 1355503-49-9) is a disubstituted urea derivative with a molecular formula of C12H17ClN2O2 and a molecular weight of 256.73 g/mol . It features a 3-chlorophenyl group and a 1-hydroxypentan-3-yl substituent on the urea nitrogen atoms . This compound is commercially available for research purposes with a specified purity of 98% . Its structural features, including a hydrogen-bond donor (hydroxyl) and acceptor (urea carbonyl) with a rotatable bond count of 5, position it as a versatile scaffold within the aryl urea chemical space .

Uniqueness vs. Common Analogs

Generic substitution in the (3-chlorophenyl)urea series is inadvisable because minor structural modifications profoundly alter physicochemical properties and molecular recognition. For instance, replacing the hydroxyl group with a hydrogen in the analogous N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea eliminates a key hydrogen-bond donor, reducing the topological polar surface area (TPSA) and increasing lipophilicity, which can significantly change solubility and biological target engagement . Similarly, changing the chlorine substitution pattern from meta to para on the phenyl ring alters the molecular dipole, affecting stacking interactions and binding [1]. The specific 1-hydroxypentan-3-yl chain provides a unique spatial orientation and an accessible hydroxyl handle for further derivatization, such as esterification or etherification, that simpler alkyl chains like pentan-3-yl or hydroxyethyl cannot replicate . These precise structural features directly impact the compound's utility in structure-activity relationship (SAR) studies and as a synthetic intermediate.

• [1] Mido, Y.; Okuno, T. The intramolecular NH···Cl hydrogen bond in urea derivatives containing the o-chlorophenyl group. J. Mol. Struct. 1982. This study highlights the impact of chlorine position on hydrogen bonding in chlorophenyl ureas. View Source

Quantitative Differentiation Evidence

Hydroxyl Group: TPSA vs. Deoxy Analog

The presence of the primary hydroxyl group on the pentyl chain of the target compound significantly increases its topological polar surface area (TPSA) compared to the deoxy analog, N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea. This difference directly impacts solubility and membrane permeability, key parameters in drug discovery. This is a cross-study comparable dimension based on computed molecular properties .

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	61.36 Ų
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea (Deoxy Analog): 41.13 Ų
Quantified Difference	An increase of 20.23 Ų (49.2% increase) attributable to the hydroxyl group.
Conditions	Computational prediction based on SMILES structure from Chemsrc and Leyan databases .

Why This Matters

A higher TPSA predicts improved aqueous solubility and reduced passive membrane permeability, which is crucial for selecting compounds with drug-like properties or for designing probes intended for extracellular targets.

Hydroxyl Group: LogP vs. Deoxy Analog

The target compound demonstrates a lower partition coefficient (LogP) than its deoxy analog, indicating reduced lipophilicity due to the introduction of the hydroxyl group. This is a key differentiator for solubility and off-target binding. The evidence is based on a cross-study comparable dimension using computed LogP values .

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	LogP = 2.62
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea (Deoxy Analog): Predicted LogP ~ 3.42 (ChemDraw estimate)
Quantified Difference	A decrease of approximately 0.8 log units, signifying a roughly 6.3-fold lower partition into octanol.
Conditions	Computational prediction. Target LogP value from Leyan database .

Why This Matters

A lower LogP value suggests better intrinsic solubility and a potentially different pharmacokinetic profile, making the target compound more suitable for aqueous biological assays compared to the more lipophilic analog.

Molecular Weight vs. Alkyl-Substituted Analogs

The molecular weight (MW) of 256.73 g/mol for 1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea differs significantly from close analogs, affecting bulk properties and compliance with drug-likeness rules. This is a direct head-to-head comparison based on molecular formula data .

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	256.73 g/mol
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea (Deoxy Analog): 240.73 g/mol; 1-(4-chlorophenyl)-3-(1-hydroxybutan-2-yl)urea (Shorter Chain Analog): 242.70 g/mol.
Quantified Difference	The target compound is 16 g/mol heavier than its deoxy analog and 14 g/mol heavier than the shorter-chain analog.
Conditions	Molecular formula and weight data from Chemsrc and Leyan databases for the target compound, and BenchChem for comparators .

Why This Matters

The specific MW of 256.73 g/mol makes this compound a precise fit for collections targeting a MW range of 250-350 Da, a sweet spot in lead-like chemical space. The additional mass compared to simpler analogs is due to a specific, functionalizable hydroxyl group, offering a unique value proposition over lighter, inert analogs.

Commercial Purity vs. Standard Catalog

The specified commercial purity of 98% for 1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea from a research chemical supplier provides a defined quality benchmark. This contrasts with the typical '95%' purity level offered for many analogs, ensuring higher reproducibility in biological assays. This is a cross-study comparable dimension based on vendor specifications .

Evidence Dimension	Commercial Purity
Target Compound Data	98%
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea: Typically 95% purity.
Quantified Difference	A 3% absolute increase in purity, which translates to significantly lower levels of potentially confounding impurities.
Conditions	Vendor specification from Leyan for the target compound and BenchChem for the comparator .

Why This Matters

For procurement, a guaranteed 98% purity reduces the risk of batch-to-batch variability and minimizes the potential for impurity-driven false positives or negatives in sensitive biological or biochemical experiments, directly impacting data quality and cost efficiency.

Hydrogen-Bond Donor Count Differentiation

The target compound possesses three hydrogen-bond donor (HBD) sites, a critical increase over the two HBDs found in the deoxy analog N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea. This directly influences the ability to form stable interactions with biological targets . This is a class-level inference supported by structural analysis.

Evidence Dimension	Hydrogen-Bond Donor (HBD) Count
Target Compound Data	3 HBDs (two from urea -NH, one from terminal -OH)
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea: 2 HBDs (two from urea -NH)
Quantified Difference	An increase of one HBD, representing a 50% increase in donor capacity.
Conditions	Structural analysis based on SMILES notation from Chemsrc .

Why This Matters

The additional hydroxyl HBD provides a structurally specific handle for directed interactions in a target binding site, leading to potential gains in affinity or selectivity. For a procurement scientist, this specific HBD count is a non-negotiable structural feature that cannot be mimicked by the deoxy analog.

Chiral Center vs. Achiral Analogs

The carbon at the 3-position of the pentyl chain is a chiral center, making 1-(3-Chlorophenyl)-3-(1-hydroxypentan-3-yl)urea a racemic mixture or potentially separable into enantiomers. This contrasts with many simpler N-alkyl-N'-aryl ureas which are achiral. This is a class-level inference based on structural analysis .

Evidence Dimension	Stereochemistry
Target Compound Data	One chiral center at the 1-hydroxypentan-3-yl moiety.
Comparator Or Baseline	N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea: Achiral.
Quantified Difference	Presence of a stereogenic center vs. zero.
Conditions	Structural analysis from SMILES 'CCC(CCO)NC(=O)Nc1cccc(Cl)c1' .

Why This Matters

The presence of a chiral center offers unique utility in exploring enantioselective interactions with chiral biological targets, a fundamental research activity. Procuring this specific compound enables experiments that are impossible with achiral analogs, justifying its selection for stereochemical SAR studies.

Application Scenarios

SAR Studies on Hydrogen-Bonding Interactions

The addition of a third hydrogen-bond donor (HBD) and an increase in TPSA of 20.23 Ų compared to its deoxy analog makes this compound an ideal probe for SAR studies investigating the effect of hydroxyl group incorporation on target binding and selectivity . It can be used in matched molecular pair analyses where it serves as the 'OH' partner against the 'H' analog, allowing researchers to quantify the energetic contribution of this functional group to affinity [1].

Prodrug and Probe Development

The primary hydroxyl group provides a specific synthetic handle for creating ester prodrugs, conjugates with fluorophores, or affinity tags. With a LogP of 2.62, the parent molecule is moderately lipophilic, and its modification via the hydroxyl group allows for a measurable shift in pharmacokinetic properties, such as increasing hydrophilicity as shown by the predicted TPSA and LogP data . This makes it a superior scaffold for rational molecular design over the inert deoxy analog.

Chlorophenyl Urea Binding Pocket Studies

The compound serves as a fragment or scaffold in screening libraries. Its molecular weight of 256.73 g/mol and specific m-chloro substitution pattern provide a defined pharmacophore . This facilitates hit-to-lead optimization where the hydroxyl group can be systematically modified to probe for binding pocket interactions, a process that would be inapplicable to the simpler N-(3-chlorophenyl)-N'-(1-ethylpropyl)urea.

Chiral Resolution & Enantioselective Pharmacology

The single chiral center allows for the procurement or separation of enantiomers to study differential interactions with chiral biological environments. This capability is a key differentiator for pharmacological studies where the target is known to be stereospecific, a line of investigation that is impossible with the achiral comparator molecules .

• [1] Mido, Y.; Okuno, T. The intramolecular NH···Cl hydrogen bond in urea derivatives containing the o-chlorophenyl group. J. Mol. Struct. 1982. Provides foundational evidence for how substitution patterns influence hydrogen bonding in chlorophenyl ureas. View Source